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Compound Profile: AEG-41174

Basic Properties & Mechanism of Action

AEG-41174 is a novel, small-molecule tyrosine kinase inhibitor. Its key distinguishing mechanism is that it
is non-adenosine triphosphate (ATP) competitive. This means it binds to the kinase enzymes at a site
different from the ATP-binding site, a property that may help overcome resistance mechanisms common to

ATP-competitive inhibitors like Imatinib and Nilotinib [1] [2].

Its primary targets are therapeutically significant kinases, including Janus kinase 2 (JAK2) and Bcr-Abl,

which are implicated in various hematological malignancies [1] [2]. The table below summarizes its core

characteristics:
Property Description
IUPAC Name Not specified in available data
Molecular Formula C1sH18N4O [1]
Molecular Weight 306.36 g/mol [1]
Solubility Soluble in DMSO; not soluble in water [1]
Recommended Storage Dry, dark, at 0 - 4 °C (short term) or -20 °C (long term) [1]
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Property Description

Clinical Status Phase 1 clinical trials (as of a 2019 update) [2]

General Framework for Cell Line Studies

While specific protocols for AEG-41174 are not published, the following framework outlines critical steps
for conducting in vitro studies with any investigational compound, based on established oncology research

practices.

1. Cell Line Selection and Authentication

e Selection: Choose cell lines relevant to the target kinases. For AEG-41174, this includes models for
hematological cancers (e.g., chronic myeloid leukemia for Bcr-Abl) or solid tumors where JAK2 is a
driver [1] [3].

¢ Authentication: Always authenticate cell lines using Short Tandem Repeat (STR) profiling to prevent
and detect cross-contamination or misidentification, a widespread problem in cancer research [3].

e Culture Conditions: Maintain cells in appropriate media and conditions. Limit the number of
passages to minimize genomic and phenotypic drift [4].

2. Stock Solution Preparation

e Calculate the mass of AEG-41174 needed based on its molecular weight (306.36 g/mol) and the
desired stock concentration.

o Aseptically weigh the compound. Given its solubility profile, dissolve AEG-41174 in high-quality,
sterile DMSO to create a concentrated stock solution (e.g., 10-50 mM).

¢ Aliguot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C or lower [1].

3. In Vitro Efficacy and Viability Assays

¢ Dose-Response Curves: Treat panels of cell lines with a range of AEG-41174 concentrations
(typically from nanomolar to micromolar) for 48-72 hours.

¢ Viability Readouts: Use standard assays like MTT, MTS, or CellTiter-Glo to measure cell viability or
ATP content as a proxy for cell number.

e Data Analysis: Calculate half-maximal inhibitory concentration (ICso) values for each cell line to
determine potency and identify sensitive lineages.

4. Target Engagement and Mechanism Studies

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.fiercebiotech.com/biotech/human-genome-sciences-and-aegera-therapeutics-announce-licensing-and-collaboration
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868
https://www.sciencedirect.com/topics/medicine-and-dentistry/cancer-cell-line
https://www.sciencedirect.com/topics/medicine-and-dentistry/cancer-cell-line
https://www.intechopen.com/chapters/43632
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability
Specifications & Pricing

Smolecule

e Western Blotting: Confirmation of target inhibition is crucial. Analyze cell lysates by western blot to
detect reduced levels of phosphorylated JAK2 or Bcr-Abl downstream signaling proteins (e.g., STAT5
for JAK2, CrkL for Bcr-Abl) following AEG-41174 treatment.

e Apoptosis Assays: Investigate induction of programmed cell death using assays for Annexin
V/propidium iodide staining and caspase-3/7 activation.

¢ Proliferation Assays: Assess anti-proliferative effects using assays like BrdU or EdU incorporation.

The following diagram visualizes the core experimental workflow and the key signaling pathways targeted
by AEG-41174.
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Critical Considerations for Research Use

¢ Research Use Only: AEG-41174 is explicitly intended for research purposes and is not designed for
human or veterinary therapeutic applications [1].
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¢ Handling and Safety: Standard safe laboratory practices should be followed when handling the
compound, including the use of personal protective equipment (PPE). Specific toxicity data is not
available in the search results.

¢ Data Reproducibility: To ensure reproducibility, meticulously document all experimental details,
including the DMSO concentration used in treatments (keep it low, typically <0.1%), passage
numbers of cell lines, and the specific assay protocols [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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